![molecular formula C13H17NO2S3 B2962286 Ethyl 2-{[(methylthio)carbonothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate CAS No. 155686-60-5](/img/structure/B2962286.png)
Ethyl 2-{[(methylthio)carbonothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
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Description
Ethyl 2-{[(methylthio)carbonothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C13H17NO2S3 and its molecular weight is 315.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
- Ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, a related compound, has been used to synthesize derivatives with potential antimicrobial and anti-inflammatory properties. These compounds showed promising biological activity in both antibacterial and antifungal screening tests (Narayana, Ashalatha, Raj, & Kumari, 2006).
Chemical Reactions and Structural Analysis
- In a study, the reaction of a similar compound, ethyl 2-[2-oxo-5-phenylfuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, with primary amines under specific conditions led to the formation of new derivatives. The structure of these products was determined by X-ray analysis, highlighting the compound's utility in synthesizing structurally diverse molecules (Shipilovskikh, Shipilovskikh, & Rubtsov, 2014).
Synthesis of Novel Heterocycles
- A study demonstrated the use of ethyl 2-methylthio-4-[(triphenylphosphanylidene)amino]thiazole-5-carboxylate, a related compound, in a three-component reaction to synthesize bis[2-methylthio-7-oxothiazolo[4,5-d]pyrimidin-6(7H)-yl]benzenes. This showcases the compound's role in the effective synthesis of nitrogen-containing heterocycles under mild conditions (Fang, Fang, & Zheng, 2013).
Application in Cytotoxic Agents
- Research on thiophene and benzothiophene derivatives, which are structurally related to the compound , revealed their potential as anti-cancer agents. The study synthesized various compounds and evaluated their anti-proliferative activity against different tumor cell lines, highlighting the compound's significance in cancer research (Mohareb, Abdallah, Helal, & Shaloof, 2016).
properties
IUPAC Name |
ethyl 2-(methylsulfanylcarbothioylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2S3/c1-3-16-12(15)10-8-6-4-5-7-9(8)19-11(10)14-13(17)18-2/h3-7H2,1-2H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMNFVEIFRCKOBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCCC2)NC(=S)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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